Cas no 4358-87-6 (Methyl (S)-(+)-mandelate)

• Product Name: Methyl (S)-(+)-mandelate
• CAS No: 4358-87-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00004493
• CID: 44976
• PubChem ID: 78066
• Update Time: 2025-04-18

Methyl (S)-(+)-mandelate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-2-phenylacetate
• Methyl DL-Mandelate
• DL-MANDELIC ACID METHYL ESTER CRYSTALLINE
• : Methyl DL-mandelate
• DL-Mandelic acid, methyl ester
• DL-Methyl Mandelate
• Methyl 2-hydroxy-2-phenylethanoate
• Methyl hydroxy(phenyl)acetate
• NSC 6539
• alpha-Hydroxyphenylacetic acid methyl ester
• DL-Mandelic Acid Methyl Ester
• Methyl mandelate
• Mandelic acid, methyl ester
• Mandelic acid methyl ester
• (+/-)-methyl mandelate
• ITATYELQCJRCCK-UHFFFAOYSA-N
• Benzeneacetic acid, .alpha.-hydroxy-, methyl ester
• Methyl phenylglycolate
• methyl 2-oxidanyl-2-phenyl-ethanoate
• MethylDL-mandelate
• 2-hydroxy-2-phenylacetic acid methyl ester
• (+)-Methyl L-mandelate
• (-)-Methyl (R)-Alp
• Methyl (S)-(+)-mandelate
• CS-0016959
• A815200
• Spectrum2_000182
• Z19752945
• EN300-129867
• SR-05000002394-1
• 4358-87-6
• SPBio_000103
• KBio1_001199
• KBio2_003230
• Methyl (2RS)-2-Hydroxy-2-phenylacetate (Methyl Mandelate)
• Spectrum_000182
• NSC-6539
• AKOS005721168
• Benzeneacetic acid, .alpha.-hydroxy-, methyl ester, (.+/-.)-
• methyl (+/-)-mandelate
• AC-19777
• Spectrum4_001435
• D70330
• FT-0605070
• R-(-)-MANDELIC ACID METHYL ESTER
• SpecPlus_000159
• NSC6539
• MFCD00004493
• ()-Mandelic acid methyl ester; ()-Methyl mandelate
• EINECS 224-434-7
• SDCCGMLS-0066431.P001
• KBioGR_001910
• SY057133
• CHEBI:180578
• 771-90-4
• AM81400
• BSPBio_001833
• Hydroxy-phenyl-acetic acid methyl ester;(+)-Methyl (S)-alpha-hydroxyphenylacetate
• KBio3_001333
• hydroxyl-phenyl-acetic acid methyl ester
• SR-05000002394
• CHEMBL3039009
• hydroxyphenylacetic acid methyl ester
• MFCD00064247
• KBio2_000662
• SY003754
• FT-0628349
• Methyl mandelic acid
• OSM-S-336
• Benzeneacetic acid, alpha-hydroxy-, methyl ester
• M0040
• Spectrum5_000290
• Homatropine Methylbromide Imp. F (EP); Methyl (2RS)-2-Hydroxy-2-phenylacetate; Methyl Mandelate; Homatropine Methylbromide Impurity F
• methyl hydroxyphenylacetate
• NS00042141
• AI3-01787
• (+/-)-Mandelic acid methyl ester; (+/-)-Methyl mandelate
• KBioSS_000662
• Spectrum3_000217
• DivK1c_006255
• F0001-0757
• EINECS 212-240-5
• Methyl (1)-glycolate
• ( inverted exclamation markA)-a-Hydroxyphenyl acetic acid methylester
• FT-0652548
• DTXSID30871907
• SY003762
• A826336
• KBio2_005798
• MFCD00064246
• Methyl DL-mandelate, 97%
• Methyl 2-phenylglycolate
• FT-0694111
• SCHEMBL186898
• DS-4928
• NCGC00178972-01
• CCG-38390
• Homatropine Methylbromide Imp. F (EP): Methyl (2RS)-2-Hydroxy-2-phenylacetate (Methyl Mandelate)
• DB-013288
• DB-010724
• Hydroxy-phenyl-acetic acid methyl ester
• Methyl 2-hydroxy-2-phenylacetate;L-Mandelic acid methyl ester
• DB-360576
• STL146357
• BBL027464
• Methyl (R)-(-)-mandelate;D-Mandelic acid methyl ester
• DB-011646

• MDL： MFCD00004493
• Inchi： 1S/C9H10O3/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6,8,10H,1H3
• InChI Key： ITATYELQCJRCCK-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=CC=1
• BRN： 2047558

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White to yellowish crystals
• Density: 1.1756
• Melting Point: 54.0 to 57.0 deg-C
• Boiling Point: 250°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5351 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 46.53
• LogP: 0.89300
• Solubility: Soluble in methanol

Methyl (S)-(+)-mandelate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters